ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate

• Molecular Formula: C14H12N2O4S
• Molecular Weight: 304.32 g/mol
• IUPAC Name: ethyl 8-methoxy-4-oxopyrimido[2,1-b][1,3]benzothiazole-3-carboxylate
• InChI: InChI=1S/C14H12N2O4S/c1-3-20-13(18)9-7-15-14-16(12(9)17)10-5-4-8(19-2)6-11(10)21-14/h4-7H,3H2,1-2H3
• InChI Key: OLQIQQAUNMPTBM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C2N(C1=O)C3=C(S2)C=C(C=C3)OC

Description

Ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate (EMBC) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EMBC is a heterocyclic compound that contains a pyrimidine ring fused with a benzothiazole ring.

Scientific Research Applications

Ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate has been found to exhibit potent antitumor activity against various cancer cell lines. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα and DNA synthesis. ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate has also been found to inhibit the growth of drug-resistant cancer cells, making it a potential candidate for the development of new anticancer drugs.

Mechanism of Action

Ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate exerts its antitumor activity by inhibiting the activity of topoisomerase IIα, an enzyme that is involved in DNA replication and repair. By inhibiting the activity of this enzyme, ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate prevents the replication of cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate has been found to exhibit low toxicity in normal cells, making it a promising candidate for the development of anticancer drugs. It has also been shown to inhibit the growth of drug-resistant cancer cells, suggesting that it may be effective against a wide range of cancers.

Advantages and Limitations for Lab Experiments

Ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate is a synthetic compound that can be easily synthesized in the laboratory. It has been found to exhibit potent antitumor activity against various cancer cell lines, making it a valuable tool for cancer research. However, the mechanism of action of ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate is not fully understood, and further research is needed to elucidate its molecular targets.

Future Directions

There are several future directions for research on ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate. One area of research could focus on the development of new anticancer drugs based on the structure of ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate. Another area of research could focus on the mechanism of action of ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate, with the aim of identifying its molecular targets and pathways. Additionally, the potential use of ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate in combination with other anticancer drugs could be explored to enhance its therapeutic efficacy. Finally, the development of new synthetic methods for ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate could lead to the production of more potent analogs with improved pharmacological properties.

Synthesis Methods

Ethyl 8-methoxy-4-oxo-4H-pyrimido[2,1-b][1,3]benzothiazole-3-carboxylate can be synthesized using a multi-step process that involves the condensation of 2-aminobenzothiazole with ethyl acetoacetate, followed by the reaction with methoxyacetic acid and acetic anhydride. The final product is obtained after purification using column chromatography.